Cas no 627-01-0 (N-Ethylglycine)

• Product name: N-Ethylglycine
• CAS No: 627-01-0
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD00037794
• CID: 514479
• PubChem ID: 87569766

N-Ethylglycine Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylamino)acetic acid
• N-Ethylglycine
• Glycine, N-ethyl-
• 2-ethylaminoacetic acid
• EtGly
• ethyl glycine
• ethylaminotetraacetic acid
• Et-NHCH2COOH
• Glycine,N-ethyl
• monoethylglycine
• N-ethyl-glycine
• N-ethyl glycine
• PubChem23122
• YPIGGYHFMKJNKV-UHFFFAOYSA-
• YPIGGYHFMKJNKV-UHFFFAOYSA-N
• RW2686
• NSC244825
• RW3376
• TL8004241
• X5133
• E0517
• C11735
• AKOS009158275
• N-Ethylglycine, 98%
• EN300-57262
• DTXSID70311675
• CHEBI:15620
• CHEMBL4228385
• Q27453041
• AS-58519
• FT-0693736
• A868391
• T72729
• NS00015342
• NSC-244825
• SCHEMBL41068
• HY-W141879
• InChI=1/C4H9NO2/c1-2-5-3-4(6)7/h5H,2-3H2,1H3,(H,6,7)
• CS-0201673
• AB00996112-01
• MFCD00037794
• 627-01-0
• BP-12605
• ALBB-034584
• DB-004070
• NSC 244825

• MDL： MFCD00037794
• Inchi： 1S/C4H9NO2/c1-2-5-3-4(6)7/h5H,2-3H2,1H3,(H,6,7)
• InChI Key： YPIGGYHFMKJNKV-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])N([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 103.06300
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 49.3
• XLogP3: -2.8

Experimental Properties

• Color/Form: White powder.
• Melting Point: 186 ºC (dec.)
• PSA: 49.33000
• LogP: 0.07140
• Solubility: Completely soluble in water.

N-Ethylglycine Security Information

• Safety Instruction： S24/25

N-Ethylglycine Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids

Additional information on N-Ethylglycine

Exploring the Properties and Applications of N-Ethylglycine (CAS No. 627-01-0)

N-Ethylglycine, also known by its CAS number 627-01-0, is a compound that has garnered significant attention in various scientific and industrial fields. This organic compound, with the molecular formula C4H9NO2, belongs to the family of amino acids and is a derivative of glycine. Its structure consists of an ethyl group attached to the nitrogen atom of glycine, making it a simple yet versatile molecule with a wide range of applications.

N-Ethylglycine has been extensively studied for its unique properties and potential uses. Recent research has highlighted its role as a precursor in the synthesis of more complex molecules, particularly in the pharmaceutical industry. The compound's ability to act as a building block for drug development has been a focal point in numerous studies, emphasizing its importance in modern chemistry.

The synthesis of N-Ethylglycine involves several methods, including direct alkylation of glycine and enzymatic transformations. These methods have been optimized over the years to improve yield and purity, making N-Ethylglycine more accessible for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with global efforts to reduce environmental impact.

In terms of applications, N-Ethylglycine finds use in various industries. It is employed as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its role as a chelating agent has been particularly noteworthy, as it can effectively bind metal ions, making it valuable in processes such as water treatment and metal recovery.

Recent advancements in material science have also brought N-Ethylglycine into focus. Scientists have investigated its potential as a component in biodegradable polymers and coatings. These applications leverage the compound's ability to form stable structures while maintaining environmental compatibility.

The pharmacological properties of N-Ethylglycine have been another area of intense research. Studies suggest that it may possess anti-inflammatory and antioxidant activities, opening avenues for its use in therapeutic formulations. Additionally, its ability to modulate cellular signaling pathways has been explored, offering insights into its potential role in treating various diseases.

From an environmental perspective, understanding the degradation pathways of N-Ethylglycine is crucial for assessing its impact on ecosystems. Research indicates that it undergoes microbial degradation under aerobic conditions, minimizing its persistence in the environment. This knowledge is vital for industries aiming to adopt sustainable practices.

In conclusion, N-Ethylglycine (CAS No. 627-01-0) is a multifaceted compound with diverse applications across various sectors. Its versatility as a building block for complex molecules, combined with its eco-friendly synthesis methods and pharmacological potential, positions it as an essential compound in contemporary science and industry.